Cas no 1934470-94-6 (1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE)

• Product Name: 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE
• CAS No: 1934470-94-6
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 4630174
• PubChem ID: 92134068
• Update Time: 2025-10-22

1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1934470-94-6
• EN300-672900
• 1-(2-amino-5-bromo-4-fluorophenyl)ethan-1-one
• CS-0371925
• G11310
• 1-(2-Amino-5-bromo-4-fluorophenyl)ethanone
• DB-389307
• Z2311264915
• SCHEMBL21513677
• 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE

• Inchi： 1S/C8H7BrFNO/c1-4(12)5-2-6(9)7(10)3-8(5)11/h2-3H,11H2,1H3
• InChI Key： MCKAIVUMHVLUIO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(C)=O)C=1)N)F

Computed Properties

• Exact Mass: 230.96950g/mol
• Monoisotopic Mass: 230.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE

Comprehensive Overview of 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE (CAS No. 1934470-94-6)

1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE, with the CAS number 1934470-94-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique bromo-fluoro-phenyl backbone coupled with an amino and ethanone functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural properties, which allow for diverse applications in drug discovery and material science.

The compound’s molecular structure, characterized by the presence of halogen atoms (bromine and fluorine) and an amino group, contributes to its reactivity and binding affinity. This makes 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE a valuable building block for designing novel small-molecule inhibitors and biologically active compounds. In recent years, the demand for such intermediates has surged, driven by advancements in targeted therapy and precision medicine, where tailored molecular structures play a pivotal role.

One of the trending topics in the scientific community is the exploration of halogenated aromatic compounds for their potential in cancer research and neurodegenerative disease studies. The bromo and fluoro substituents in this compound enhance its ability to interact with biological targets, a feature highly sought after in drug development. Additionally, its ethanone moiety offers a reactive site for further derivatization, enabling the synthesis of more complex molecules with improved pharmacokinetic properties.

From an industrial perspective, 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce such compounds, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This aligns with the growing interest in green solvents and energy-efficient processes, which are frequently searched topics in academic and industrial databases.

Another area of interest is the compound’s potential role in agrochemical innovation. The combination of halogen atoms and an amino group can lead to the development of new pesticides or herbicides with enhanced efficacy and selectivity. As the agricultural sector seeks solutions to address food security and climate resilience, compounds like 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE are being scrutinized for their contributions to next-generation crop protection agents.

In summary, 1-(2-AMINO-5-BROMO-4-FLUORO-PHENYL)-ETHANONE (CAS No. 1934470-94-6) represents a compelling subject of study due to its multifaceted applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a key player in the development of innovative solutions for pressing global challenges. As research continues to evolve, this compound is likely to remain at the forefront of scientific and industrial discussions.